molecular formula C6H7N3O B8776108 N-[(2-Methylpyrimidin-4-YL)methylidene]hydroxylamine

N-[(2-Methylpyrimidin-4-YL)methylidene]hydroxylamine

Cat. No.: B8776108
M. Wt: 137.14 g/mol
InChI Key: TUOSNYDPUOFVCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[(2-Methylpyrimidin-4-YL)methylidene]hydroxylamine is a useful research compound. Its molecular formula is C6H7N3O and its molecular weight is 137.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H7N3O

Molecular Weight

137.14 g/mol

IUPAC Name

N-[(2-methylpyrimidin-4-yl)methylidene]hydroxylamine

InChI

InChI=1S/C6H7N3O/c1-5-7-3-2-6(9-5)4-8-10/h2-4,10H,1H3

InChI Key

TUOSNYDPUOFVCD-UHFFFAOYSA-N

Canonical SMILES

CC1=NC=CC(=N1)C=NO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-dimethoxymethyl-2-methyl-pyrimidine (10 g) from I.1.1 in methanol (100 mL) was added 8.2 g of hydroxylamine hydrochloride and 10% HCl and the reaction mixture was heated under reflux for 2 h. After cooling to room temperature, the pH was adjusted to 8 using solid sodium carbonate. The mixture was stirred for 30 minutes. The solid was sucked off, dried at 50° C. under reduced pressure to yield 6.0 g (73%) of the title compound as white solid.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
8.2 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
73%

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